Cas no 10143-07-4 (Mordant Yellow 18)

• Product Name: Mordant Yellow 18
• CAS No: 10143-07-4
• MF: C₁₃H₁₀N₂NaO₃
• MW: 265.219873905182
• CID: 48423
• PubChem ID: 137216260
• Update Time: 2025-04-18

Mordant Yellow 18 Chemical and Physical Properties

Names and Identifiers

• Mordant Yellow 18
• Acid mordant Yellow 18
• Sodium 5-(phenylazo)salicylate
• C.I.Mordant Yellow 18
• C.I.13990
• 5-(Phenylazo)salicylic acid sodium salt
• 5-(Phenylazo)salicylic acid 1-sodium salt
• 2-Hydroxy-5-(phenylazo)benzoic acid sodium salt
• Acid mordant Yellow 18
• 10143-07-4

• Inchi： 1S/C13H10N2O3.Na/c16-12-7-6-10(8-11(12)13(17)18)15-14-9-4-2-1-3-5-9;/h1-8,16H,(H,17,18);/b15-14+;
• InChI Key： GPGUVEGDPZILSU-WPDLWGESSA-N
• SMILES： [Na].OC1=CC=C(C=C1C(=O)O)/N=N/C1C=CC=CC=1

Computed Properties

• Exact Mass: 264.05100
• Monoisotopic Mass: 242.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.8A^2

Experimental Properties

• Density: 1.3
• Boiling Point: 418°Cat760mmHg
• Flash Point: 206.6°C
• Refractive Index: 1.627
• PSA: 85.08000
• LogP: 2.17110